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Compound of Interest

Compound Name: o-Tolyl isocyanate

Cat. No.: B037814 Get Quote

Core Principles of Reactivity
The fundamental reaction between an isocyanate and a primary amine is a nucleophilic

addition that results in the formation of a substituted urea. This reaction is typically exothermic

and proceeds at a very high rate, especially with aliphatic amines.

The reactivity of o-tolyl isocyanate is governed by a combination of electronic and steric

factors.

Electronic Effects: The isocyanate group (-N=C=O) features an electrophilic carbon atom,

which is susceptible to attack by nucleophiles like primary amines. The tolyl group's methyl

substituent is weakly electron-donating, which slightly reduces the electrophilicity of the

isocyanate carbon compared to an unsubstituted phenyl isocyanate.

Steric Hindrance: The placement of the methyl group at the ortho position is the most

significant factor controlling the reactivity of o-tolyl isocyanate. This group physically

obstructs the path of the incoming amine nucleophile, leading to a substantial decrease in

the reaction rate compared to its meta- and para-isomers.[1] Sterically hindered aromatic

diamines are noted to react much more slowly than their non-hindered counterparts.[2]

The reaction generally follows second-order kinetics, being first-order with respect to both the

isocyanate and the amine concentration.
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The reaction proceeds in a two-step mechanism:

Nucleophilic Attack: The lone pair of electrons on the nitrogen atom of the primary amine

attacks the electrophilic carbonyl carbon of the isocyanate group. This forms a transient,

zwitterionic intermediate.

Proton Transfer: A rapid transfer of a proton from the nitrogen to the oxygen atom occurs,

yielding the stable N,N'-disubstituted urea product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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